Cas no 18159-23-4 (methyl 1-benzyl-1H-pyrrole-2-carboxylate)
18159-23-4 structure
Product Name:methyl 1-benzyl-1H-pyrrole-2-carboxylate
CAS No:18159-23-4
MF:C13H13NO2
MW:215.247823476791
MDL:MFCD17015422
CID:1380867
PubChem ID:21766231
Update Time:2025-04-20
methyl 1-benzyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 1-benzyl-1H-pyrrole-2-carboxylate
- Methyl 1-Benzylpyrrole-2-carboxylate
- D85735
- 1H-Pyrrole-2-carboxylic acid, 1-(phenylmethyl)-, methyl ester
- 18159-23-4
- SCHEMBL1243976
- MFCD17015422
- WS-02698
- ASHPSTQAODFMLF-UHFFFAOYSA-N
- DTXSID50617788
- DB-370671
-
- MDL: MFCD17015422
- Inchi: 1S/C13H13NO2/c1-16-13(15)12-8-5-9-14(12)10-11-6-3-2-4-7-11/h2-9H,10H2,1H3
- InChI Key: ASHPSTQAODFMLF-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC=CN1CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 215.09469
- Monoisotopic Mass: 215.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 31.2Ų
Experimental Properties
- Density: 1.084
- Boiling Point: 325.105°C at 760 mmHg
- Flash Point: 150.419°C
- Refractive Index: 1.551
- PSA: 31.23
methyl 1-benzyl-1H-pyrrole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM468906-100mg |
1H-Pyrrole-2-carboxylic acid, 1-(phenylmethyl)-, methyl ester |
18159-23-4 | 95%+ | 100mg |
$*** | 2023-03-30 | |
| Chemenu | CM468906-250mg |
1H-Pyrrole-2-carboxylic acid, 1-(phenylmethyl)-, methyl ester |
18159-23-4 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM468906-1g |
1H-Pyrrole-2-carboxylic acid, 1-(phenylmethyl)-, methyl ester |
18159-23-4 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM468906-5g |
1H-Pyrrole-2-carboxylic acid, 1-(phenylmethyl)-, methyl ester |
18159-23-4 | 95%+ | 5g |
$*** | 2023-03-30 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M940554-100mg |
Methyl 1-benzyl-1H-pyrrole-2-carboxylate |
18159-23-4 | 95% | 100mg |
¥585.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M940554-250mg |
Methyl 1-benzyl-1H-pyrrole-2-carboxylate |
18159-23-4 | 95% | 250mg |
¥1,053.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M940554-1g |
Methyl 1-benzyl-1H-pyrrole-2-carboxylate |
18159-23-4 | 95% | 1g |
¥2,106.00 | 2022-09-01 | |
| eNovation Chemicals LLC | D964569-100mg |
1H-Pyrrole-2-carboxylic acid, 1-(phenylmethyl)-, methyl ester |
18159-23-4 | 95% | 100mg |
$185 | 2024-06-07 | |
| eNovation Chemicals LLC | D964569-250mg |
1H-Pyrrole-2-carboxylic acid, 1-(phenylmethyl)-, methyl ester |
18159-23-4 | 95% | 250mg |
$265 | 2024-06-07 | |
| eNovation Chemicals LLC | D964569-1g |
1H-Pyrrole-2-carboxylic acid, 1-(phenylmethyl)-, methyl ester |
18159-23-4 | 95% | 1g |
$500 | 2024-06-07 |
methyl 1-benzyl-1H-pyrrole-2-carboxylate Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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